Cas no 954576-56-8 (3,6-Bis(furan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 3,6-Bis(furan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 954576-56-8
• MF: C₁₅H₈N₂O₅
• MW: 296.23442363739
• CID: 5733822
• PubChem ID: 16793690
• Update Time: 2025-11-02

3,6-Bis(furan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(furan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
• CS-0251510
• EN300-54963
• 3,6-bis(furan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• AKOS008051506
• 954576-56-8
• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3,6-di-2-furanyl-
• 3,6-Bis(furan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• Inchi： 1S/C15H8N2O5/c18-15(19)8-7-9(10-3-1-5-20-10)16-14-12(8)13(17-22-14)11-4-2-6-21-11/h1-7H,(H,18,19)
• InChI Key： YIKMHKUKEYIXTF-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3=CC=CO3)=N1)=C(C(=O)O)C=C(C1=CC=CO1)N=2

Computed Properties

• Exact Mass: 296.04332136g/mol
• Monoisotopic Mass: 296.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 542.9±50.0 °C at 760 mmHg
• Flash Point: 282.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3,6-Bis(furan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,6-Bis(furan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

Exploring the Potential of 3,6-Bis(furan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 954576-56-8) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3,6-Bis(furan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 954576-56-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique furan and oxazole moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its structural complexity and potential bioactivity, particularly in the context of anti-inflammatory and antioxidant properties, which align with current trends in natural product-inspired drug design.

The compound's CAS No. 954576-56-8 serves as a critical identifier in chemical databases, facilitating its study across interdisciplinary fields. Its 1,2-oxazolo[5,4-b]pyridine core is a focal point for medicinal chemistry due to its resemblance to bioactive motifs found in FDA-approved drugs. Recent studies highlight its potential role in modulating enzyme inhibition, a hot topic in cancer therapy and neurodegenerative disease research. This aligns with frequent search queries like "oxazole derivatives in drug discovery" and "furan-based bioactive compounds," reflecting growing public and academic curiosity.

From a synthetic perspective, 3,6-Bis(furan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid exemplifies advancements in green chemistry. Its furan rings—derived from renewable biomass—resonate with the global push for sustainable pharmaceuticals. Laboratories are optimizing its synthesis via microwave-assisted reactions and catalysis, addressing popular search trends such as "eco-friendly heterocycle synthesis." These methods reduce waste and energy consumption, making the compound a case study for green synthetic protocols.

Beyond therapeutics, this compound's photophysical properties are under investigation for organic electronics. Its conjugated system, enhanced by furan and oxazole units, shows promise in OLED materials—a trending topic in materials science forums. Such applications tie into broader discussions about "bio-based functional materials," a keyword cluster with rising search volume in AI-driven literature analysis tools.

Quality control of CAS No. 954576-56-8 relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring reproducibility—a priority for researchers troubleshooting "heterocyclic compound purification." Regulatory compliance is another focal point; the compound's non-hazardous profile aligns with REACH and FDA guidelines, frequently searched by industry professionals.

In summary, 3,6-Bis(furan-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid bridges multiple scientific frontiers. Its dual utility in drug development and advanced materials, coupled with sustainable synthesis routes, positions it as a compelling subject for future research—answering today's demand for multifunctional, eco-conscious chemical entities.